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Compound of Interest

Compound Name: BMS-986034

Cat. No.: B15603655

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides essential guidance on the safe and compliant disposal

of BMS-986034. In the absence of a specific Safety Data Sheet (SDS) from the manufacturer

detailing disposal procedures, this guide is based on established principles for the disposal of

hazardous chemical waste.

Core Principles of Chemical Waste Disposal
The handling and disposal of any chemical waste, including BMS-986034, should adhere to

fundamental safety and environmental regulations. Key principles include:

Waste Minimization: The primary goal is to minimize the generation of hazardous waste.

Segregation: Hazardous waste must be collected and stored separately from non-hazardous

waste to prevent unintended reactions.[1]

Proper Labeling: All waste containers must be clearly and accurately labeled with their

contents.[1]
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Container Integrity: Waste containers must be in good condition, compatible with the

chemical waste, and kept securely closed.[1]

Regulatory Compliance: All disposal procedures must comply with local, state, and federal

regulations for hazardous waste.[1][2]

Quantitative Data Summary for Hazardous Waste
Handling
The following table summarizes key quantitative parameters for the handling and disposal of

hazardous chemical waste, providing a quick reference for laboratory personnel.

Parameter Guideline Rationale

Container Fill Volume
Do not exceed 90% of the

container's total capacity.

Prevents spills and allows for

vapor expansion.[1]

Acutely Hazardous Waste

Container Rinsing

Triple rinse with a solvent

capable of removing the

residue. Each rinse should use

a solvent volume of

approximately 10% of the

container's volume.

Ensures the removal of acutely

hazardous residues to render

the container non-hazardous.

Satellite Accumulation Area

(SAA) Volume Limit

Up to 55 gallons of non-acute

hazardous waste or 1 quart of

liquid acute hazardous waste.

Federal regulatory limits for

temporary storage of

hazardous waste in a

laboratory setting.

Waste Holding Time in SAA

Once the volume limit is

reached, the container must be

moved to the central

accumulation area within 3

days.

Ensures timely removal of

hazardous waste from the

immediate work area.

Detailed Disposal Procedures
1. Waste Identification and Segregation:
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Identify all waste streams containing BMS-986034. This includes unused neat compound,

contaminated solvents, reaction mixtures, and any contaminated lab supplies (e.g., gloves,

weighing paper, pipette tips).[1]

Segregate BMS-986034 waste from other incompatible waste streams to prevent accidental

reactions.

2. Container Selection and Labeling:

Choose a waste container that is chemically compatible with BMS-986034 and any solvents

used. The container must be in good condition, with a secure, tight-fitting lid.[1]

Clearly label the container with the words "Hazardous Waste" and a complete list of its

contents, including the full chemical name "BMS-986034" and its approximate concentration.

[1]

3. Waste Accumulation and Storage:

Always handle the transfer of waste in a well-ventilated area, preferably within a chemical

fume hood, while wearing appropriate Personal Protective Equipment (PPE), including safety

glasses, a lab coat, and chemical-resistant gloves.[1]

Keep the waste container securely capped at all times, except when adding waste.

Store the waste container in a designated and properly labeled satellite accumulation area

that provides secondary containment to prevent the spread of spills.

4. Final Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department to schedule a

pickup for the hazardous waste.[1]

Do not attempt to dispose of BMS-986034 down the drain or in the regular trash.[1]

Experimental Protocol for Disposal
This protocol outlines the step-by-step process for the safe disposal of BMS-986034 waste in a

laboratory setting.
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Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses, chemical-resistant gloves,

lab coat.

Designated hazardous waste container (chemically compatible and leak-proof).

Hazardous waste labels.

Chemical fume hood.

Secondary containment bin.

Procedure:

Don PPE: Before handling any waste, put on all required personal protective equipment.

Prepare Waste Container: In a chemical fume hood, place a properly labeled hazardous

waste container in a secondary containment bin.

Transfer Waste: Carefully transfer the BMS-986034 waste into the container. For solid waste,

use a dedicated spatula or scoop. For liquid waste, pour carefully to avoid splashing.

Seal Container: Securely close the lid on the waste container.

Decontaminate: Wipe the exterior of the waste container with an appropriate solvent to

remove any external contamination. Dispose of the wipe as hazardous waste.

Store Properly: Place the sealed container in the designated satellite accumulation area.

Arrange for Pickup: Once the container is approaching 90% full or has reached the

designated accumulation time limit, contact your institution's EH&S office for disposal.

Disposal Workflow
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BMS-986034 Disposal Workflow
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Caption: Workflow for the proper disposal of BMS-986034.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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